1-azido-2-bromo-4-chlorobenzene
Overview
Description
1-Azido-2-bromo-4-chlorobenzene is a chemical compound with the molecular formula C6H3BrClN3 . It is a derivative of benzene, which is a simple aromatic ring with three substituents: an azido group (-N3), a bromo group (-Br), and a chloro group (-Cl) .
Synthesis Analysis
The synthesis of this compound can be achieved through various routes. For instance, bromochlorobenzenes can be synthesized from 2-chloroaniline via diazotization followed by a Sandmeyer reaction . Another method involves the use of (3-chlorophenyl)trimethylgermanium by electrophilic substitution . The azido group can then be introduced to the bromochlorobenzene .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with three substituents: an azido group (-N3), a bromo group (-Br), and a chloro group (-Cl). The molecular weight of this compound is 232.47 g/mol .Chemical Reactions Analysis
Bromochlorobenzenes, such as this compound, can undergo various chemical reactions. For instance, they can react with sodium azide in DMSO to form alkyl/benzyl azides . They can also undergo nucleophilic substitution reactions .Scientific Research Applications
Synthesis of New Compounds
- 1-azido-2-bromo-4-chlorobenzene is used in the synthesis of novel compounds. For example, it's utilized in the synthesis of 1,2,3-triazole derivatives of uracil and thymine, which may have potential in inhibiting the acidic corrosion of steels (Negrón-Silva et al., 2013).
Catalysis and Organic Synthesis
- It plays a role in the catalysis and synthesis of organic compounds. For instance, its derivatives are used in iron-catalyzed asymmetric haloazidation of α,β-unsaturated ketones, which is a method for introducing azide groups into organic compounds (Zhou et al., 2017).
Chemical Biology and Drug Discovery
- The compound is significant in the field of chemical biology and drug discovery. It is used in the chemoenzymatic synthesis of sphingosine, an important molecule in biochemistry, from chlorobenzene (Nugent & Hudlický, 1998).
Polymer Chemistry
- In polymer chemistry, derivatives of this compound are used as cross-linking reagents for the creation of new photoactive materials (Chapyshev & Chernyak, 2013).
Material Science
- Its derivatives are important in material science, for example, in the synthesis of liquid crystal dimers with azobenzene and triazole-cholesterol, which have potential applications in the development of new materials with unique properties (Alshargabi et al., 2015).
Mechanism of Action
Target of Action
The primary target of 1-azido-2-bromo-4-chlorobenzene is the benzene ring . The benzene ring is a key component of many biological molecules and is especially stable due to its aromaticity .
Mode of Action
This compound interacts with its targets through a process known as electrophilic aromatic substitution . This process involves the following steps:
- Formation of the strongly electrophilic bromine cation .
- The electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate .
- A proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
It’s known that benzene derivatives can participate in various biochemical reactions, including free radical reactions and nucleophilic substitutions .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-2-bromo-4-chlorobenzene involves the conversion of 4-chlorophenol to 4-chloro-2-nitrophenol, followed by bromination and azidation reactions.", "Starting Materials": [ "4-chlorophenol", "Nitric acid", "Sodium nitrite", "Hydrochloric acid", "Bromine", "Sodium azide" ], "Reaction": [ "4-chlorophenol is treated with nitric acid and sodium nitrite to form 4-chloro-2-nitrophenol.", "The nitro group is reduced to an amino group using hydrogen gas and a palladium catalyst.", "The resulting 4-chloro-2-aminophenol is then brominated using bromine and hydrochloric acid to form 1-bromo-4-chloro-2-aminophenol.", "Finally, the azide group is introduced using sodium azide and a copper catalyst to yield 1-azido-2-bromo-4-chlorobenzene." ] } | |
CAS No. |
1272317-01-7 |
Molecular Formula |
C6H3BrClN3 |
Molecular Weight |
232.5 |
Purity |
95 |
Origin of Product |
United States |
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